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Compound of Interest

Compound Name: p-Tolyl benzoate

Cat. No.: B1584696 Get Quote

Essential Safety and Handling Guide for p-Tolyl
Benzoate
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle p-Tolyl
benzoate. The following procedures and data are designed to ensure safe operational conduct

and proper disposal, fostering a secure research environment.

Physicochemical and Hazard Data
A summary of key quantitative data for p-Tolyl benzoate is presented below for immediate

reference.
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Property Value Citations

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.25 g/mol [2]

Appearance
Colorless to white crystalline

solid
[1][2]

Melting Point 70-72 °C [1][3]

Boiling Point 316 °C [1][3]

Solubility

Insoluble in water; Soluble in

non-polar solvents (e.g.,

hexane, toluene)

[1][2]

Primary Hazards
Skin irritant, moderately toxic

by ingestion
[1][4][5]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling p-Tolyl benzoate:

Eye Protection: Chemical safety goggles or a face shield are required to protect against dust

particles and potential splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Gloves

should be inspected before use and disposed of properly after handling the chemical.[6]

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

dust generation, disposable coveralls may be necessary.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended. All handling of powdered p-Tolyl benzoate should

ideally be conducted within a certified chemical fume hood to minimize inhalation risk.[7]
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Adherence to the following step-by-step protocol is essential for the safe handling of p-Tolyl
benzoate in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle p-Tolyl benzoate in a well-ventilated area, preferably within a

certified chemical fume hood, to control exposure to dust.[7]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

material's SDS.

Handling and Use
Weighing: When weighing the solid, do so on a tared weigh paper or in a suitable container

within a fume hood or ventilated enclosure to prevent the dispersion of dust.

Transfers: Use a spatula or other appropriate tool for transferring the solid to minimize dust

generation.

Heating: If heating is required, be aware that decomposition can release acrid and irritating

fumes.[1][4][5] Perform such procedures in a fume hood.

Housekeeping: Maintain a clean workspace. Any spills should be cleaned up immediately

following the spill response protocol outlined below.

Spill Response Protocol
In the event of a spill, follow these procedures to safely manage and contain the material. For

minor dry spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a designated, labeled waste container.[8] For larger spills, evacuate the area and contact

your institution's environmental health and safety department.
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Caption: Workflow for handling a chemical spill of p-Tolyl benzoate.

Disposal Plan
Proper disposal of p-Tolyl benzoate and associated waste is critical to ensure environmental

protection and regulatory compliance.

Waste Collection: Collect waste p-Tolyl benzoate and any materials contaminated with it

(e.g., gloves, weigh paper) in a dedicated, clearly labeled, and sealable hazardous waste

container.[7][9]

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name, "p-Tolyl benzoate."

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.[7]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office, in accordance with all local, state, and federal

regulations.[6] Do not dispose of p-Tolyl benzoate down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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